Cas no 158836-67-0 (4-Propoxycyclohexanone)
4-Propoxycyclohexanone structure
Product Name:4-Propoxycyclohexanone
CAS No:158836-67-0
MF:C9H16O2
MW:156.222143173218
MDL:MFCD24690577
CID:1080100
PubChem ID:18413726
Update Time:2025-04-20
4-Propoxycyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 4-Propoxycyclohexanone
- 4-(propyloxy)cyclohexanone
- 4-propoxycyclohexan-1-one
- DB-315910
- CS-0047085
- SCHEMBL600619
- AS-58538
- Cyclohexanone, 4-propoxy-
- 158836-67-0
- O11282
- XHLFNRDYLLAEEV-UHFFFAOYSA-N
- MFCD24690577
- AKOS022176705
-
- MDL: MFCD24690577
- Inchi: 1S/C9H16O2/c1-2-7-11-9-5-3-8(10)4-6-9/h9H,2-7H2,1H3
- InChI Key: XHLFNRDYLLAEEV-UHFFFAOYSA-N
- SMILES: O(CCC)C1CCC(CC1)=O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
4-Propoxycyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839788-10mg |
4-Propoxycyclohexanone |
158836-67-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839788-50mg |
4-Propoxycyclohexanone |
158836-67-0 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P839788-100mg |
4-Propoxycyclohexanone |
158836-67-0 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM127557-1g |
4-propoxycyclohexan-1-one |
158836-67-0 | 95% | 1g |
$365 | 2023-03-06 | |
| Chemenu | CM127557-5g |
4-propoxycyclohexan-1-one |
158836-67-0 | 95% | 5g |
$982 | 2023-03-06 | |
| Chemenu | CM127557-1g |
4-propoxycyclohexan-1-one |
158836-67-0 | 95% | 1g |
$365 | 2021-06-15 | |
| Chemenu | CM127557-5g |
4-propoxycyclohexan-1-one |
158836-67-0 | 95% | 5g |
$982 | 2021-06-15 | |
| eNovation Chemicals LLC | D763031-100mg |
Cyclohexanone, 4-propoxy- |
158836-67-0 | 95% | 100mg |
$165 | 2024-06-07 | |
| eNovation Chemicals LLC | D763031-250mg |
Cyclohexanone, 4-propoxy- |
158836-67-0 | 95% | 250mg |
$225 | 2024-06-07 | |
| eNovation Chemicals LLC | D763031-1g |
Cyclohexanone, 4-propoxy- |
158836-67-0 | 95% | 1g |
$425 | 2024-06-07 |
4-Propoxycyclohexanone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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